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Compound of Interest

Compound Name: C22H24ClN5

Cat. No.: B12215020

Get Quote

Executive Summary & Chemical Identity[1][2]
C22H24ClN5 (Molecular Weight: 393.9 g/mol ) represents a class of nitrogen-rich, lipophilic

small molecules.[1] While this formula corresponds to specific entities such as 1-[2-

(diethylamino)ethyl]-8-chloro-6-phenyl-4H-[1,2,4]triazolo[4,3-a][1,4]benzodiazepine (a triazolo-

benzodiazepine derivative), the physicochemical behavior described herein applies broadly to

Class II (Low Solubility, High Permeability) weak bases with similar structural motifs.[1]

This guide provides a rigorous technical framework for evaluating the solubility landscape and

intrinsic stability of C22H24ClN5.[1] Given the presence of ionizable nitrogen centers

(diethylamino, triazole/pyrimidine rings) and a chlorophenyl moiety, this compound requires

specific pH-dependent profiling and protection against oxidative degradation.[1]

Key Physicochemical Anticipations[1][3][4]
Ionization (pKa): The diethylamino side chain typically exhibits a pKa of ~9.0–10.0, rendering

the molecule positively charged (soluble) at gastric pH (1.[1]2) and neutral (insoluble) at

intestinal pH (6.8–7.4).[1]
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Lipophilicity (LogP): Estimated at ~2.8–3.5, indicating high membrane permeability but poor

aqueous solubility in the neutral state.[1]

Stability Risks: Susceptibility to N-oxidation (tertiary amine) and hydrolytic ring cleavage

(benzodiazepine/imine systems) under stress.[1]

Analytical Method Qualification (Prerequisite)
Before initiating stability or solubility studies, a stability-indicating High-Performance Liquid

Chromatography (HPLC) method must be established.[1]

Protocol: Stability-Indicating HPLC-DAD/MS
Rationale: Standard UV detection is insufficient for identifying non-chromophoric degradants.[1]

A Diode Array Detector (DAD) coupled with Mass Spectrometry (MS) ensures peak purity and

structural elucidation.[1]

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 µm, 4.6 x 100 mm).[1]

Why: Robust separation of hydrophobic parent and polar degradants.

Mobile Phase A: 0.1% Formic Acid in Water (pH ~2.7).[1]

Mobile Phase B: Acetonitrile (ACN).[1]

Gradient: 5% B to 95% B over 10 minutes.

Detection: UV at 254 nm (aromatic ring) and 220 nm (amide bonds); MS (ESI+).[1]

Solubility Profiling Studies
For a weak base like C22H24ClN5, solubility is not a single number; it is a pH-dependent

curve.[1][2] We distinguish between Kinetic Solubility (for early screening) and Thermodynamic

Solubility (for formulation).[1]

Thermodynamic pH-Solubility Profile (Shake-Flask
Method)
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Objective: Determine the saturation solubility (ngcontent-ng-c1989010908="" _nghost-ng-

c2127666394="" class="inline ng-star-inserted">

) at equilibrium across the physiological pH range.

Methodology:

Preparation: Add excess solid C22H24ClN5 (~10 mg) to 2 mL of buffer in borosilicate glass

vials.

Media Selection:

pH 1.2 (0.1 N HCl) – Mimics Gastric Fluid.[1]

pH 4.5 (Acetate Buffer) – Transition state.[1]

pH 6.8 (Phosphate Buffer) – Mimics Intestinal Fluid.[1]

Water (Unbuffered).[1]

Incubation: Shake at 37°C for 24–48 hours.

Separation: Centrifuge at 13,000 rpm for 10 mins (avoid filtration initially to prevent drug

adsorption to filter membranes).

Quantification: Analyze supernatant via HPLC.

Causality Note: At pH 1.2, the tertiary amine is protonated (ngcontent-ng-c1989010908=""

_nghost-ng-c2127666394="" class="inline ng-star-inserted">

), drastically increasing solvation energy and solubility. At pH 6.8, the molecule deprotonates to
its free base form, likely precipitating.[1] This "crash-out" effect is critical for predicting
bioavailability.[1]

Biorelevant Solubility (FaSSIF/FeSSIF)
To simulate the "food effect," solubility must be tested in Fasted State Simulated Intestinal Fluid

(FaSSIF) and Fed State (FeSSIF).[1] The lecithin/taurocholate micelles in these fluids can

solubilize lipophilic drugs like C22H24ClN5 better than simple buffers.[1]
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Data Summary: Anticipated Solubility Profile
Solvent / Media pH

Predicted Solubility
(mg/mL)

Classification

0.1 N HCl 1.2 > 10.0
Highly Soluble

(Ionized)

Acetate Buffer 4.5 ~ 1.0 - 5.0 Moderately Soluble

Phosphate Buffer 6.8 < 0.05
Practically Insoluble

(Free Base)

FaSSIF 6.5 0.2 - 0.5 Enhanced by Micelles

DMSO N/A > 50.0 Solvent Standard

Intrinsic Stability Studies (Forced Degradation)
This protocol follows ICH Q1A (R2) guidelines to identify degradation pathways.

Stress Testing Protocol
Rationale: We apply energy (heat, light, chemical potential) to force the molecule to break.[1]

This validates that the analytical method can separate the parent drug from its breakdown

products.[1]
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Stress Condition Reagent/Condition Duration Target Mechanism

Acid Hydrolysis 1 N HCl, 60°C 24 Hours
Amide/Imine bond

cleavage

Base Hydrolysis 1 N NaOH, 60°C 4 Hours
Ring opening,

Dehydrohalogenation

Oxidation 3% H₂O₂, RT 4 Hours
N-oxide formation (N-

dealkylation)

Thermal 80°C (Solid State) 7 Days
Pyrolysis,

Dimerization

Photostability UV/Vis (1.2M lux hrs) ~2 Days
Radical formation,

Dechlorination

Mechanism of Degradation (C22H24ClN5 Specifics)
Oxidative N-Dealkylation: The diethylaminoethyl chain is a "hotspot" for oxidation.[1]

Peroxide stress will likely yield N-oxides or cleave the ethyl groups.[1]

Hydrolytic Ring Opening: If the structure contains a benzodiazepine or triazole ring, strong

acid can hydrolyze the imine (ngcontent-ng-c1989010908="" _nghost-ng-c2127666394=""

class="inline ng-star-inserted">

) bond, leading to ring-opened benzophenones.

Photolytic Dechlorination: The Carbon-Chlorine (C-Cl) bond on the aromatic ring is

susceptible to homolytic cleavage under UV light, forming a radical that abstracts hydrogen

or dimerizes.[1]

Visualization of Experimental Workflows
Solubility & Stability Decision Logic
The following diagram illustrates the decision tree for pre-formulation characterization.
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Solubility Profiling

Stress Testing (ICH Q1A)

Start: C22H24ClN5 Sample

1. HPLC Method Dev
(C18, Gradient, pH 2.7)

Thermodynamic Solubility
(pH 1.2, 4.5, 6.8)

Hydrolysis
(HCl / NaOH)

Biorelevant Media
(FaSSIF/FeSSIF)

LogP Determination

LC-MS Analysis
& Mass Balance

Oxidation
(H2O2)

Photolysis
(UV/Vis)

Pre-Formulation Report

Click to download full resolution via product page

Caption: Integrated workflow for physicochemical profiling and stress testing of C22H24ClN5.
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Hypothetical Degradation Pathway
Based on the triazolo-benzodiazepine structure (CHEMBL336188) matching C22H24ClN5.[1]

Oxidative Stress

Acid Hydrolysis

Parent C22H24ClN5
(Triazolo-Benzodiazepine)

N-Oxide
(+16 Da)

H2O2
(Tertiary Amine)

N-Dealkylated
(-28 Da)

Oxidative
Cleavage

Ring-Opened
Benzophenone

H+ / Heat
(Imine Hyd.)

Click to download full resolution via product page

Caption: Predicted degradation pathways for C22H24ClN5 showing oxidative N-dealkylation

and hydrolytic ring opening.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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